Cas no 1264481-56-2 (7-chloro-1H-indazole-3-carbonitrile)

7-chloro-1H-indazole-3-carbonitrile structure
1264481-56-2 structure
Product Name:7-chloro-1H-indazole-3-carbonitrile
CAS No:1264481-56-2
MF:C8H4ClN3
MW:177.590459823608
CID:6832234
PubChem ID:76846249
Update Time:2025-03-27

7-chloro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1264481-56-2
    • 7-Chloro-1H-indazole-3-carbonitrile
    • 7-chloro-1H-indazole-3-carbonitrile
    • Inchi: 1S/C8H4ClN3/c9-6-3-1-2-5-7(4-10)11-12-8(5)6/h1-3H,(H,11,12)
    • InChI Key: WVDXZQUKPWVKIH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(C#N)=NNC=21

Computed Properties

  • Exact Mass: 177.0093748Da
  • Monoisotopic Mass: 177.0093748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.5Ų
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